8-methoxy-3-(3-methoxypropyl)-2-(thiophen-2-yl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 8-methoxy-3-(3-methoxypropyl)-2-thiophen-2-ylchromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C20H18N2O5S/c1-25-9-4-8-22-18(15-5-3-10-28-15)21-19-16(20(22)24)17(23)13-7-6-12(26-2)11-14(13)27-19/h3,5-7,10-11H,4,8-9H2,1-2H3
• InChI Key: PODLABWDGVRHFS-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=NC2=C(C1=O)C(=O)C3=C(O2)C=C(C=C3)OC)C4=CC=CS4
• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• CAS No.: 883953-65-9

Description

8-methoxy-3-(3-methoxypropyl)-2-(thiophen-2-yl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

Researchers have developed novel methods for synthesizing chromeno[2,3-d]pyrimidine derivatives, emphasizing the importance of these compounds in pharmaceutical chemistry. Osyanin et al. (2014) proposed a novel synthesis route for 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones from 6-amino-1,3-dimethyluracil and o-benzoquinone methide precursors, highlighting a versatile approach to obtaining these compounds in good yields. This method underlines the compound's relevance in creating molecules with antibacterial, fungicidal, and antiallergic properties (Osyanin, Osipov, Pavlov, & Klimochkin, 2014).

Biological Activities

Several studies have focused on evaluating the biological activities of chromeno[2,3-d]pyrimidine derivatives. For example, Banothu and Bavanthula (2012) synthesized a series of chromeno pyrimidinone derivatives and assessed their antimicrobial activity against various bacterial and fungal strains, demonstrating the potential therapeutic applications of these compounds (Banothu & Bavanthula, 2012).

Structural and Functional Properties

Research by Dixit et al. (2011) on the synthesis of Cu(II) 2,2'-bipyridyl complexes of barbiturate derivatives, including chromeno[2,3-d]pyrimidine-4,5-dione, highlights the compound's utility in developing complexes with significant DNA interaction and cytotoxic activity against cancer cells, suggesting a promising avenue for anticancer research (Dixit, Koiri, Maurya, Trigun, Höbartner, & Mishra, 2011).

Chemoselective Sensors

Jamasbi et al. (2021) explored the synthesis of chromeno[2,3-d]pyrimidine-2,5-dione/thione derivatives as part of a study on developing a new Hg2+ colorimetric chemosensor, indicating the compound's potential in environmental monitoring and analytical chemistry (Jamasbi, Ziarani, Mohajer, & Badiei, 2021).